Cas no 1254514-00-5 (1,6-Dibromoisoquinoline)

• Product Name: 1,6-Dibromoisoquinoline
• CAS No: 1254514-00-5
• MF: C₉H₅Br₂N
• MW: 286.950700521469
• CID: 3160419
• PubChem ID: 97044036
• Update Time: 2025-04-21

1,6-Dibromoisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1,6-Dibromoisoquinoline
• D80052
• EN300-398091
• DB-161965
• 1254514-00-5
• MFCD18426471

• Inchi： 1S/C9H5Br2N/c10-7-1-2-8-6(5-7)3-4-12-9(8)11/h1-5H
• InChI Key： UZACKZSZCGYJJJ-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC(=CC=2C=CN=1)Br

Computed Properties

• Exact Mass: 286.87682g/mol
• Monoisotopic Mass: 284.87887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives